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Compound of Interest

Compound Name: N-oleoyl glutamine

Cat. No.: B3025851

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of N-oleoyl glutamine.

Immediate Safety and Handling Precautions

While N-oleoyl glutamine is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to adhere to standard laboratory safety protocols.
[1] Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, when handling this compound. In case of accidental contact, follow
these first-aid measures:

 After inhalation: Move to fresh air. If you experience any complaints, consult a doctor.[1]
 After skin contact: The product is generally not irritating to the skin.[1]

o After eye contact: Rinse the opened eye for several minutes under running water.[1]

o After swallowing: If symptoms persist, consult a doctor.[1]

N-oleoyl Glutamine Properties

A summary of the relevant chemical and physical properties of N-oleoyl glutamine is provided
in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3025851?utm_src=pdf-interest
https://www.benchchem.com/product/b3025851?utm_src=pdf-body
https://www.benchchem.com/product/b3025851?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/28922m.pdf
https://cdn.caymanchem.com/cdn/msds/28922m.pdf
https://cdn.caymanchem.com/cdn/msds/28922m.pdf
https://cdn.caymanchem.com/cdn/msds/28922m.pdf
https://cdn.caymanchem.com/cdn/msds/28922m.pdf
https://www.benchchem.com/product/b3025851?utm_src=pdf-body
https://www.benchchem.com/product/b3025851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

CAS Number

247150-73-8[1][2][3]

Molecular Formula

C23H42N204[2][3]

Formula Weight

410.6[2][3]

Appearance Crystalline solid[2][3]
Purity >95%(2][3]
- DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 1
Solubility
mg/mi[2][3]
Storage -20°C[2]
Stability > 4 years[2]
Flammability Product is not flammable[1]

Step-by-Step Disposal Protocol

The disposal of N-oleoyl glutamine must be conducted in accordance with all applicable

federal, state, and local environmental regulations. The following protocol provides a general

guideline for its disposal.

e For Unused or Expired N-oleoyl Glutamine (Pure Compound):

o As a non-hazardous solid, small quantities can typically be disposed of in the regular

laboratory trash, provided this is in accordance with your institution's specific waste

management policies.

o Itis best practice to place the material in a sealed container to prevent dust formation.

e For N-oleoyl Glutamine Solutions:

o Aqueous Solutions: If dissolved in a non-hazardous aqueous buffer, the solution can likely

be disposed of down the drain with copious amounts of water. However, verify this with

your institution's environmental health and safety (EHS) department.
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o Solvent Solutions: If N-oleoyl glutamine is dissolved in a flammable or hazardous solvent
(e.g., DMF, DMSO, Ethanol), the entire solution must be treated as hazardous waste.

» Collect the waste solution in a properly labeled, sealed, and compatible waste container.

» The label should clearly identify the contents, including the solvent and the dissolved N-
oleoyl glutamine.

» Store the waste container in a designated satellite accumulation area until it is collected
by your institution's EHS personnel for hazardous waste disposal.

e For Contaminated Materials:

o Any materials, such as pipette tips, tubes, or paper towels, that are contaminated with N-
oleoyl glutamine should be disposed of based on the nature of the solvent used.

o If contaminated with a hazardous solvent solution, these materials should be placed in a
designated solid hazardous waste container.

o If only contaminated with the pure compound or an aqueous solution, they can typically be
disposed of in the regular laboratory trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-
oleoyl glutamine.
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Is it mixed with a hazardous solvent?

Gispose as non-hazardous solid waste per institutional guidelinea Gispose as hazardous chemical waste per institutional guidelinea

Click to download full resolution via product page

Caption: Decision workflow for N-oleoyl glutamine disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal of N-oleoyl Glutamine in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025851#n-oleoyl-glutamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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